Cas no 72806-11-2 (5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester)

5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester structure
72806-11-2 structure
Product Name:5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester
CAS No:72806-11-2
MF:C11H15ClN2O2
MW:242.702001810074
CID:4160154
Update Time:2025-03-30

5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylic acid, 2-butyl-4-chloro-, ethyl ester
    • Inchi: 1S/C11H15ClN2O2/c1-3-5-6-9-13-7-8(10(12)14-9)11(15)16-4-2/h7H,3-6H2,1-2H3
    • InChI Key: WSTORBPSVVSUNW-UHFFFAOYSA-N
    • SMILES: C1(CCCC)=NC=C(C(OCC)=O)C(Cl)=N1

Experimental Properties

  • Density: 1.166±0.06 g/cm3(Predicted)
  • Boiling Point: 322.3±22.0 °C(Predicted)
  • pka: -1.09±0.29(Predicted)
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